Cas no 1055995-87-3 (4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide)

• Product Name: 4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide
• CAS No: 1055995-87-3
• MF: C₁₀H₁₃BrFNO₂S
• MW: 310.183124303818
• MDL: MFCD32206274
• CID: 4559876
• PubChem ID: 68478001
• Update Time: 2025-05-19

4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N,N-diethyl-2-fluorobenzenesulfonamide
• JEFFMFZCMMUXTG-UHFFFAOYSA-N
• 1055995-87-3
• DB-412462
• 4-bromo-N,N-diethyl-2-fluorobenzene-1-sulfonamide
• AKOS037646148
• SCHEMBL3012009
• AS-66889
• D93781
• 4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide

• MDL： MFCD32206274
• Inchi： 1S/C10H13BrFNO2S/c1-3-13(4-2)16(14,15)10-6-5-8(11)7-9(10)12/h5-7H,3-4H2,1-2H3
• InChI Key： JEFFMFZCMMUXTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)S(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 308.98344g/mol
• Monoisotopic Mass: 308.98344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.6

Additional information on 4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide

Recent Advances in the Study of 4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide (CAS: 1055995-87-3)

The compound 4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide (CAS: 1055995-87-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This sulfonamide derivative, characterized by its unique bromo-fluoro substitution pattern, has been explored for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research involving 4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide is its role as a selective inhibitor of carbonic anhydrase isoforms. Carbonic anhydrases (CAs) are a family of metalloenzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of CA activity has been implicated in various diseases, including glaucoma, epilepsy, and cancer. Recent in vitro studies have demonstrated that this compound exhibits high selectivity for CA IX and CA XII, isoforms that are overexpressed in hypoxic tumor environments. The bromo-fluoro substitution on the benzenesulfonamide scaffold appears to enhance binding affinity and isoform specificity, making it a promising candidate for targeted cancer therapy.

In addition to its CA inhibitory activity, 4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide has been investigated for its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are a large family of cell surface receptors involved in signal transduction and are major targets for drug development. Preliminary screening assays have indicated that this compound may interact with specific GPCR subtypes, although the exact binding sites and functional consequences remain under investigation. Molecular docking studies suggest that the diethylamino group and the fluorobenzene ring contribute to favorable interactions with receptor binding pockets, highlighting the importance of these structural features for bioactivity.

The synthetic routes to 4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide have also been optimized in recent studies. A novel one-pot synthesis method has been reported, which improves yield and reduces the number of purification steps compared to traditional approaches. This method involves the direct sulfonylation of 4-bromo-2-fluorobenzenamine followed by N,N-diethylation, with careful control of reaction conditions to minimize side products. The availability of efficient synthetic protocols is crucial for scaling up production and facilitating further biological evaluation.

Structural characterization of 4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide has been performed using advanced analytical techniques, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided detailed insights into the compound's conformation and electronic properties, which are essential for understanding its interactions with biological targets. The crystal structure reveals a planar benzenesulfonamide core with the bromo and fluoro substituents adopting positions that minimize steric clashes and optimize electronic effects.

Despite these promising findings, challenges remain in the development of 4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent efforts have focused on designing analogs with improved pharmacokinetic properties while maintaining the desired biological activity. Computational modeling and high-throughput screening are being employed to identify the most promising derivatives for preclinical development.

In conclusion, 4-Bromo-N,N-diethyl-2-fluorobenzenesulfonamide (CAS: 1055995-87-3) represents a versatile scaffold with significant potential in medicinal chemistry. Its unique structural features and demonstrated bioactivities make it a valuable tool for studying enzyme inhibition and receptor modulation. Ongoing research aims to elucidate its full therapeutic potential and overcome current limitations, paving the way for its application in treating various diseases. The compound serves as an excellent example of how targeted chemical modifications can lead to molecules with enhanced biological properties and therapeutic utility.